Cas no 79055-51-9 (2-Chloro-6-methyl-4-nitropyridine)

2-Chloro-6-methyl-4-nitropyridine is a halogenated nitropyridine derivative with significant utility as an intermediate in organic synthesis. Its reactive chloro and nitro substituents make it a versatile building block for pharmaceutical and agrochemical applications, particularly in the preparation of heterocyclic compounds. The electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, while the methyl group offers steric influence for selective functionalization. This compound is valued for its stability under standard conditions and its compatibility with a range of synthetic transformations. It is commonly employed in the development of active ingredients, catalysts, and specialty chemicals requiring precise structural modifications.
2-Chloro-6-methyl-4-nitropyridine structure
79055-51-9 structure
Product Name:2-Chloro-6-methyl-4-nitropyridine
CAS No:79055-51-9
MF:C6H5ClN2O2
MW:172.569100141525
MDL:MFCD14582081
CID:984492
PubChem ID:298607
Update Time:2025-05-20

2-Chloro-6-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-methyl-4-nitro-Pyridine
    • 2-chloro-6-methyl-4-nitropyridine
    • Pyridine, 2-chloro-6-methyl-4-nitro-
    • AC1L6TDD
    • AC1Q2GXF
    • AG-H-16892
    • CTK5E6389
    • NSC170820
    • BASZDKHKTXGGEP-UHFFFAOYSA-N
    • 2-Chloro-4-nitro-6-methyl-pyridine
    • AM87210
    • 2-Chloro-6-methyl-4-nitropyridine (ACI)
    • 2-Chloro-4-nitro-6-methylpyridine
    • NSC 170820
    • 79055-51-9
    • SCHEMBL899149
    • AS-62006
    • D73323
    • A905174
    • NSC-170820
    • AKOS022181937
    • A1-07252
    • MFCD14582081
    • DTXSID70305458
    • CS-0064675
    • DB-104500
    • 2-Chloro-6-methyl-4-nitropyridine
    • MDL: MFCD14582081
    • Inchi: 1S/C6H5ClN2O2/c1-4-2-5(9(10)11)3-6(7)8-4/h2-3H,1H3
    • InChI Key: BASZDKHKTXGGEP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C)N=C(Cl)C=1)=O

Computed Properties

  • Exact Mass: 172.00405
  • Monoisotopic Mass: 172.003955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.7
  • XLogP3: 2

Experimental Properties

  • Density: 1.406
  • Boiling Point: 272.4°C at 760 mmHg
  • Flash Point: 118.6°C
  • Refractive Index: 1.575
  • PSA: 56.03
  • LogP: 2.47480

2-Chloro-6-methyl-4-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-0064675-5g
2-Chloro-6-methyl-4-nitropyridine
79055-51-9 99.05%
5g
$120.0 2022-04-26
ChemScence
CS-0064675-10g
2-Chloro-6-methyl-4-nitropyridine
79055-51-9 99.05%
10g
$200.0 2022-04-26
Alichem
A029010084-250mg
2-Chloro-6-methyl-4-nitropyridine
79055-51-9 95%
250mg
$1019.20 2023-09-01
Alichem
A029010084-1g
2-Chloro-6-methyl-4-nitropyridine
79055-51-9 95%
1g
$3068.70 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
150266-1g
2-Chloro-6-methyl-4-nitropyridine
79055-51-9 95%
1g
4632CNY 2021-05-07
Apollo Scientific
OR510059-1g
2-Chloro-6-methyl-4-nitropyridine
79055-51-9 >98%
1g
£30.00 2025-02-20
Chemenu
CM173574-5g
2-Chloro-6-methyl-4-nitropyridine
79055-51-9 95%
5g
$150 2022-06-10
eNovation Chemicals LLC
D958245-5g
2-CHLORO-6-METHYL-4-NITRO-PYRIDINE
79055-51-9 97%
5g
$100 2024-06-07
eNovation Chemicals LLC
D958245-10g
2-CHLORO-6-METHYL-4-NITRO-PYRIDINE
79055-51-9 97%
10g
$230 2023-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
C44560-1g
2-Chloro-6-methyl-4-nitropyridine
79055-51-9 95%
1g
¥95.0 2023-09-08

2-Chloro-6-methyl-4-nitropyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus trichloride
Reference
Studies on 2-halo-(chlorine, bromine, iodine)-4-nitropicoline N-oxides. Reactions of reduction and deoxidation
Puszko, Aniela; Talik, Zofia, Prace Naukowe Akademii Ekonomicznej imienia Oskara Langego we Wroclawiu, 1980, 167, 177-87

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Chloroform ;  cooled; 4 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
Design, synthesis and biological activity of pyridine-bearing diphenylpropionic acid derivatives
Yu, Xiuling; Zhao, Guilong; Tan, Chubing; Shao, Hua; Xu, Weiren, Zhongguo Yaowu Huaxue Zazhi, 2011, 21(3), 199-203

Production Method 3

Reaction Conditions
Reference
Synthesis of 2-halo(chloro,bromo)-4-nitropicoline
Puszko, Aniela, Prace Naukowe Akademii Ekonomicznej imienia Oskara Langego we Wroclawiu, 1984, 278, 169-73

2-Chloro-6-methyl-4-nitropyridine Raw materials

2-Chloro-6-methyl-4-nitropyridine Preparation Products

Additional information on 2-Chloro-6-methyl-4-nitropyridine

Comprehensive Analysis of 2-Chloro-6-methyl-4-nitropyridine (CAS No. 79055-51-9): Properties, Applications, and Industry Trends

2-Chloro-6-methyl-4-nitropyridine (CAS No. 79055-51-9) is a specialized heterocyclic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This nitropyridine derivative features a chloro group at the 2-position, a methyl group at the 6-position, and a nitro group at the 4-position, making it a valuable intermediate in organic synthesis. Its molecular formula, C6H5ClN2O2, and molecular weight of 172.57 g/mol contribute to its reactivity and utility in cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for 2-Chloro-6-methyl-4-nitropyridine has surged due to its role in developing active pharmaceutical ingredients (APIs) and crop protection agents. Researchers and manufacturers frequently search for "synthesis methods for nitropyridine derivatives" or "CAS 79055-51-9 suppliers," reflecting its commercial significance. The compound’s stability under controlled conditions and compatibility with green chemistry principles align with the industry’s shift toward sustainable practices. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, ensuring high purity (>98%) for critical applications.

The pharmaceutical sector leverages 2-Chloro-6-methyl-4-nitropyridine as a building block for antimicrobial and anti-inflammatory agents. Its nitro group facilitates further functionalization, enabling the creation of libraries for drug discovery. Agrochemical companies explore its potential in pesticide formulations, particularly for targeting resistant pest strains. Additionally, material scientists investigate its use in organic electronics, such as light-emitting diodes (LEDs) and conductive polymers, driven by the global push for energy-efficient technologies.

From an SEO perspective, trending queries like "nitropyridine safety data" and "79055-51-9 price trends" highlight user concerns about regulatory compliance and market dynamics. Regulatory frameworks such as REACH and FDA guidelines govern its handling, emphasizing proper storage (e.g., inert atmospheres, low humidity) to prevent degradation. Suppliers often provide technical datasheets and COA (Certificate of Analysis) to meet customer requirements for traceability and performance validation.

Innovations in catalytic synthesis have optimized the production of 2-Chloro-6-methyl-4-nitropyridine, reducing byproducts and energy consumption. Patent literature reveals novel routes involving palladium-catalyzed reactions or microwave-assisted synthesis, addressing scalability challenges. As industries prioritize cost-effective intermediates, this compound’s adaptability positions it as a key player in next-generation chemical manufacturing.

In conclusion, 2-Chloro-6-methyl-4-nitropyridine (CAS No. 79055-51-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rigorous quality standards, ensure its relevance across diverse sectors. For researchers and procurement specialists, staying informed about "nitropyridine market insights" and "CAS 79055-51-9 applications" is crucial to leveraging its full potential in a competitive landscape.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD